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Crop Target Pests
Recommended
Application (73%
EC)

Key Efficacy
Notes

Safety &
Resistance Notes

Citrus [1] [2] Citrus rust

mites, spider
mites, six-point

leaf-eating
mites [1]

1500-2000x dilution

(pre-flower); 3000-
3500x (post-flower);

2500-3000x (Jun-
Sep) [1]

Good control

effect; efficacy is
temperature-

dependent [1].

Mites show no

resistance after
30+ years of use;

risk of phytotoxicity
to young fruits at

high temps [1].

Apple [1] Panonychus

ulmi, hawthorn
spider mites [1]

1500-2000x dilution

[1]

Good control

effect [1].

Information not

specified in
sources.

Tea [1] [2] Tea tarsus
mites, tea

orange gall
mites, tea gall

mites [1]

30-40ml mixed with
50-75kg water per

mu [1]

Data supports
setting

Maximum
Residue Limits

(MRLs) [2].

Relatively safe for
natural enemies;

established MRLs
for consumer

safety [1] [2].
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Crop Target Pests
Recommended
Application (73%
EC)

Key Efficacy
Notes

Safety &
Resistance Notes

Cotton [1] Spider mites [1] 30-45ml mixed with
60-75kg water per

mu [1]

Good control
effect [1].

Information not
specified in

sources.

Vegetables
(Solanaceous,
Beans, Melons)
[1]

Spider mite

nymphs and
larvae [1]

23-40ml mixed with

75-100kg water per
mu; >2300x dilution

for seedlings [1]

Effective in early

infestation
stages [1].

Seedlings (<25cm

height) require
higher dilution to

avoid damage [1].

Mechanism of Action and Experimental Insights

To help design your own evaluation protocols, here is a summary of propargite's known mechanism and

relevant experimental data.

Mechanism of Action

Propargite is a non-systemic organosulfur acaricide with contact and stomach poison action [1]. It acts as

an enzyme inhibitor that disrupts the normal respiratory metabolism of mites, leading to their death.

Mites typically stop feeding and reduce egg-laying shortly after exposure, with mortality occurring within 48

to 96 hours [1].

The following diagram illustrates its pathway of action and key characteristics:
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Propargite Application

Primary Actions Key Characteristics

Contact Action Stomach Poison

Inhibits Respiratory
Metabolism Enzymes

Observable Effects

Mites Stop Feeding Reduced Egg Laying Mortality within
48-96 hours

Non-Systemic Low Resistance Development Temperature-Dependent Efficacy

Click to download full resolution via product page

Comparison with Alternative Acaricides

The table below positions propargite against some other common acaricides, based on available data.

Acaricide Mode of Action Key Strengths Key Limitations

Propargite [1] Contact/Stomach poison,
respiratory metabolism

inhibitor

Broad-spectrum, low
resistance development

after decades of use,
cost-effective [1].

Non-systemic, poor
ovicidal activity, efficacy

drops <20°C, potential
phytotoxicity [1].
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Acaricide Mode of Action Key Strengths Key Limitations

Profenofos [1] Organophosphate,
acetylcholinesterase

inhibitor

Fast-acting [1]. Long residual period (up to
6 months), high risk of

residue exceedance,
phytotoxicity risk on citrus

[1].

Spirodiclofen
[1]

Lipid biosynthesis

inhibitor, tetronic acid
derivative

Effective against eggs,

larvae, and nymphs [1].

Ineffective against adult

mites [1].

Diafenthiuron
[1]

Mitochondrial respiration
inhibitor

Effective against larvae,
nymphs, and adults;

good quick-acting
properties [1].

Limited ovicidal activity [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.natur-sim.com/info/high-efficiency-and-low-toxic-pesticide-prop-70798034.html
https://www.natur-sim.com/info/high-efficiency-and-low-toxic-pesticide-prop-70798034.html
https://www.natur-sim.com/info/high-efficiency-and-low-toxic-pesticide-prop-70798034.html
https://www.natur-sim.com/info/high-efficiency-and-low-toxic-pesticide-prop-70798034.html
https://www.natur-sim.com/info/high-efficiency-and-low-toxic-pesticide-prop-70798034.html
https://www.natur-sim.com/info/high-efficiency-and-low-toxic-pesticide-prop-70798034.html
https://www.natur-sim.com/info/high-efficiency-and-low-toxic-pesticide-prop-70798034.html
https://www.natur-sim.com/info/high-efficiency-and-low-toxic-pesticide-prop-70798034.html
https://www.natur-sim.com/info/high-efficiency-and-low-toxic-pesticide-prop-70798034.html
https://www.smolecule.com/products/s588211?utm_src=pdf-custom-synthesis
https://www.natur-sim.com/info/high-efficiency-and-low-toxic-pesticide-prop-70798034.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009450/
https://www.smolecule.com/products/b588211#propargite-performance-evaluation-different-crops
https://www.smolecule.com/products/b588211#propargite-performance-evaluation-different-crops
https://www.smolecule.com/products/b588211#propargite-performance-evaluation-different-crops
https://www.smolecule.com/products/s588211?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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